DUBINIDINE
DUBINIDINE
DUBINIDINE(cas 22964-77-8) is an anticonvulsant which reduces motor activity, enhances the effects of alcohol, ether and barbiturates. Quinoline alkaloid, from plants of the Rutaceae Family. At 150-200 mg/kg, it depresses the reaction of orientation of mice; At 150-200 mg/kg, it suppresses the convulsant action of strychnine, corazole, caffeine and picrotoxin; At 200-400 mg/kg, it depresses the motor-activity of mice and rats;At 300 mg/kg, it depresses the conditioned reflex activity of rats. It increases the soporific action of ethanol, ether, chloral hydrate and barbiturates.
Brand Name:
Vulcanchem
CAS No.:
22964-77-8
VCID:
VC0000032
InChI:
InChI=1S/C15H17NO4/c1-15(18,8-17)12-7-10-13(19-2)9-5-3-4-6-11(9)16-14(10)20-12/h3-6,12,17-18H,7-8H2,1-2H3
SMILES:
CC(CO)(C1CC2=C(C3=CC=CC=C3N=C2O1)OC)O
Molecular Formula:
C15H17NO4
Molecular Weight:
275.3 g/mol
DUBINIDINE
CAS No.: 22964-77-8
ADC Toxins
VCID: VC0000032
Molecular Formula: C15H17NO4
Molecular Weight: 275.3 g/mol
Purity: 97 % (TLC)
CAS No. | 22964-77-8 |
---|---|
Product Name | DUBINIDINE |
Molecular Formula | C15H17NO4 |
Molecular Weight | 275.3 g/mol |
IUPAC Name | 2-(4-methoxy-2,3-dihydrofuro[2,3-b]quinolin-2-yl)propane-1,2-diol |
Standard InChI | InChI=1S/C15H17NO4/c1-15(18,8-17)12-7-10-13(19-2)9-5-3-4-6-11(9)16-14(10)20-12/h3-6,12,17-18H,7-8H2,1-2H3 |
Standard InChIKey | NETGEQWGGLFVRL-UHFFFAOYSA-N |
SMILES | CC(CO)(C1CC2=C(C3=CC=CC=C3N=C2O1)OC)O |
Canonical SMILES | CC(CO)(C1CC2=C(C3=CC=CC=C3N=C2O1)OC)O |
Description | DUBINIDINE(cas 22964-77-8) is an anticonvulsant which reduces motor activity, enhances the effects of alcohol, ether and barbiturates. Quinoline alkaloid, from plants of the Rutaceae Family. At 150-200 mg/kg, it depresses the reaction of orientation of mice; At 150-200 mg/kg, it suppresses the convulsant action of strychnine, corazole, caffeine and picrotoxin; At 200-400 mg/kg, it depresses the motor-activity of mice and rats;At 300 mg/kg, it depresses the conditioned reflex activity of rats. It increases the soporific action of ethanol, ether, chloral hydrate and barbiturates. |
Purity | 97 % (TLC) |
Reference | - Bessonova et al., Chem. Nat. Comp. (1971). 5:626 - Polievtsev et al., /About the influence of dubinidine on the CNS./ Pharmacology of alkaloids. Tashkent (1965) (Russian). |
PubChem Compound | 442897 |
Last Modified | Nov 11 2021 |
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